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Compound of Interest

Compound Name: Trimethylgallium

Cat. No.: B075665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pyrophoric nature of

trimethylgallium (TMG), a critical organometallic precursor in various industrial and research

applications. Understanding the inherent reactivity of TMG is paramount for ensuring safe

handling and utilization. This document details its chemical properties, reactivity with air and

water, thermal decomposition characteristics, and the established protocols for its safe

management.

Chemical and Physical Properties of
Trimethylgallium
Trimethylgallium (Ga(CH₃)₃) is a colorless, volatile, and highly reactive liquid.[1] Its

fundamental properties are summarized in the table below, compiled from various safety data

sheets and scientific sources.
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Property Value References

Molecular Formula C₃H₉Ga [1]

Molecular Weight 114.83 g/mol [1]

Appearance Colorless liquid [1]

Melting Point -15 °C (5 °F; 258 K) [1]

Boiling Point 55.7 °C (132.3 °F; 328.8 K) [1]

Autoignition Temperature <50 °C (<122 °F)

Vapor Pressure 223 mmHg at 20 °C

Solubility Reacts violently with water [2]

Pyrophoric Reactivity
The primary hazard associated with trimethylgallium is its pyrophoricity, meaning it can

spontaneously ignite upon contact with air.[2] This reactivity is driven by the strong affinity of

gallium for oxygen.

Reaction with Air (Oxidation)
When exposed to air, TMG reacts rapidly with oxygen in a highly exothermic reaction, leading

to spontaneous combustion. The primary combustion product is solid gallium(III) oxide

(Ga₂O₃), which is often observed as a white smoke.[2] The simplified overall reaction is:

2 Ga(CH₃)₃(l) + 9 O₂(g) → Ga₂O₃(s) + 6 CO₂(g) + 9 H₂O(g)

The initial stages of oxidation are complex and involve the formation of various intermediates.

The extreme reactivity necessitates handling TMG under an inert atmosphere, such as nitrogen

or argon, to prevent accidental ignition.

Reaction with Water (Hydrolysis)
Trimethylgallium reacts violently with water and other protic solvents. This hydrolysis reaction

is also highly exothermic and produces flammable methane gas, which can be ignited by the

heat of the reaction. The reaction proceeds as follows:
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Ga(CH₃)₃(l) + 3 H₂O(l) → Ga(OH)₃(s) + 3 CH₄(g)

The gallium hydroxide can further decompose upon heating to form gallium oxide. Due to the

violent nature of this reaction and the production of flammable gas, contact between TMG and

water must be strictly avoided.

Thermal Decomposition
In the absence of air and moisture, trimethylgallium is stable at room temperature. However, it

will decompose at elevated temperatures. Studies have shown that the thermal decomposition

of TMG begins at approximately 480°C. The primary decomposition products are methane,

ethane, and elemental gallium.

The decomposition process is understood to occur via a stepwise loss of methyl radicals:

Ga(CH₃)₃ → Ga(CH₃)₂ + •CH₃ Ga(CH₃)₂ → GaCH₃ + •CH₃ GaCH₃ → Ga + •CH₃

These highly reactive methyl radicals can then abstract hydrogen atoms from other TMG

molecules or recombine to form ethane.

Experimental Protocol: Determining Autoignition
Temperature (Based on ASTM E659)
The following is a detailed methodology for determining the autoignition temperature (AIT) of a

liquid chemical like trimethylgallium, adapted from the ASTM E659 standard.[3][4][5][6][7]

This procedure must be conducted in a specialized apparatus by trained personnel due to the

extreme hazards of TMG.

Objective: To determine the lowest temperature at which TMG will spontaneously ignite in air

under controlled conditions.

Apparatus:

A uniformly heated 500-mL borosilicate glass flask.

A temperature-controlled furnace capable of maintaining a uniform temperature within the

flask.
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A system for introducing a precise volume of the test substance into the flask. For pyrophoric

liquids, this must be a sealed, inert gas-purged syringe or injection system.

Thermocouples to accurately measure the temperature at various points within the flask.

A viewing port to observe the flask's interior.

An inert gas supply (e.g., nitrogen, argon) for purging and handling.

A fume hood or other ventilated enclosure suitable for handling pyrophoric materials.

Procedure:

Preparation:

Thoroughly clean and dry the test flask to remove any contaminants.

Assemble the apparatus within a fume hood.

Purge the entire system, including the injection device, with an inert gas to remove all air

and moisture.

Heating:

Heat the flask to a predetermined temperature. For a substance with a known low AIT like

TMG, the initial test temperature should be set cautiously below the expected AIT.

Sample Injection:

Under an inert atmosphere, draw a precise, small volume of TMG into the injection

syringe.

Rapidly inject the TMG into the heated flask. The injection should be completed within a

few seconds.

Observation:
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Observe the contents of the flask for any sign of ignition, which may manifest as a flame or

a sharp rise in temperature.

Record the time delay between injection and ignition.

Data Analysis and Iteration:

If ignition occurs, repeat the test at a lower temperature.

If no ignition occurs within a set observation period (typically 10 minutes), repeat the test

at a higher temperature.

The AIT is the lowest temperature at which ignition is observed for any of the tested

sample volumes.

Safety Precautions:

All handling of TMG must be performed in a glovebox or under a Schlenk line.

Personal protective equipment (PPE), including flame-retardant lab coats, safety glasses,

and appropriate gloves, is mandatory.

A Class D fire extinguisher (for combustible metals) and powdered lime or sand should be

readily available.

Visualizing Reaction Pathways
The following diagrams, generated using the DOT language, illustrate the key reaction and

logical pathways associated with the pyrophoric nature of trimethylgallium.
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Caption: Overview of Trimethylgallium's pyrophoric reactions.
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Caption: Workflow for determining autoignition temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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